Cas no 2361645-58-9 (8-Oxa-2,5-diazaspiro[3.6]decan-6-one;dihydrochloride)

• Product Name: 8-Oxa-2,5-diazaspiro[3.6]decan-6-one;dihydrochloride
• CAS No: 2361645-58-9
• MF: C₇H₁₄Cl₂N₂O₂
• MW: 229.104259967804
• CID: 6324955
• PubChem ID: 139019988
• Update Time: 2025-08-04

8-Oxa-2,5-diazaspiro[3.6]decan-6-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3689603073
• 2361645-58-9
• 8-Oxa-2,5-diazaspiro[3.6]decan-6-one;dihydrochloride
• 8-oxa-2,5-diazaspiro[3.6]decan-6-one dihydrochloride
• EN300-7425362

• Inchi： 1S/C7H12N2O2.2ClH/c10-6-3-11-2-1-7(9-6)4-8-5-7;;/h8H,1-5H2,(H,9,10);2*1H
• InChI Key： NHALAFSEDFZIEC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CC(NC2(CC1)CNC2)=O

Computed Properties

• Exact Mass: 228.0432331g/mol
• Monoisotopic Mass: 228.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on 8-Oxa-2,5-diazaspiro[3.6]decan-6-one;dihydrochloride

Introduction to 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride (CAS No. 2361645-58-9)

8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2361645-58-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic oxazolidinone derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic molecules that often exhibit promising pharmacological properties, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride consists of a spirocyclic framework formed by the fusion of an oxazolidinone ring with a decane backbone, further functionalized with a carbonyl group at the sixth position. The presence of two nitrogen atoms within the spirocycle introduces potential sites for hydrogen bonding and interaction with biological targets, which is a key consideration in medicinal chemistry. The dihydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and therapeutic applications.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit high binding affinity to biological receptors. The scaffold of 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride has been explored for its potential in modulating various biological pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The oxazolidinone moiety is particularly noteworthy for its role in inhibiting certain proteases, which are implicated in conditions such as cancer and autoimmune disorders.

One of the most compelling aspects of 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride is its structural versatility. Researchers have modified its core structure to develop analogs with enhanced pharmacological profiles. For example, derivatives with altered substitution patterns on the nitrogen atoms have shown improved selectivity and reduced toxicity in preclinical studies. These modifications highlight the compound's potential as a lead molecule for further drug development.

The synthesis of 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry. The dihydrochloride salt is typically obtained through crystallization or recrystallization processes, which optimize the compound's physical properties for storage and handling.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride and its biological targets. These studies have provided insights into binding affinities, enzyme inhibition kinetics, and potential side effects. The integration of experimental data with computational predictions has accelerated the process of identifying promising drug candidates from this class of compounds.

The pharmacokinetic properties of 8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride are also under investigation to assess its suitability for therapeutic use. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of a drug's efficacy and safety profile. Preliminary studies suggest that this compound exhibits reasonable bioavailability and metabolic stability, although further research is needed to fully characterize its pharmacokinetic behavior.

In conclusion,8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule,8-Oxa-2,5-diazaspiro[3.6]decan-6-one; dihydrochloride is likely to play an important role in addressing various medical challenges.